Cas no 83060-72-4 (3-AMINO-2-CYANO-5-PHENYLTHIOPHENE)

• Product Name: 3-AMINO-2-CYANO-5-PHENYLTHIOPHENE
• CAS No: 83060-72-4
• MF: C₁₁H₈N₂S
• MW: 200.259620666504
• MDL: MFCD09991575
• CID: 988516
• PubChem ID: 15570318
• Update Time: 2025-06-25

3-AMINO-2-CYANO-5-PHENYLTHIOPHENE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-CYANO-5-PHENYLTHIOPHENE
• 3-amino-5-phenyl-2-Thiophenecarbonitrile
• 3-amino-5-phenylthiophene-2-carbonitrile
• 83060-72-4
• 3-amino-2-cyano-5-phenyl thiophene
• 3-Amino-5-phenyl-thiophene-2-carbonitrile
• A922880
• MFCD09991575
• SCHEMBL1843875
• FT-0716110
• AYJOWWJCBULTIM-UHFFFAOYSA-N
• DTXSID20574536
• CS-0199867
• AKOS011048674
• DA-19191

• MDL： MFCD09991575
• Inchi： 1S/C11H8N2S/c12-7-11-9(13)6-10(14-11)8-4-2-1-3-5-8/h1-6H,13H2
• InChI Key： AYJOWWJCBULTIM-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 200.04100
• Monoisotopic Mass: 200.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 3.45018

3-AMINO-2-CYANO-5-PHENYLTHIOPHENE Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 3-AMINO-2-CYANO-5-PHENYLTHIOPHENE

Recent Advances in the Study of 3-AMINO-2-CYANO-5-PHENYLTHIOPHENE (CAS: 83060-72-4) and Its Applications in Chemical Biology and Medicine

3-AMINO-2-CYANO-5-PHENYLTHIOPHENE (CAS: 83060-72-4) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of kinase inhibition and anti-inflammatory applications. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-AMINO-2-CYANO-5-PHENYLTHIOPHENE exhibits potent inhibitory activity against several tyrosine kinases, including JAK2 and EGFR, which are critical targets in cancer therapy. The researchers employed a combination of molecular docking and in vitro assays to elucidate the binding interactions, revealing a unique binding mode that distinguishes it from conventional kinase inhibitors. These findings suggest its potential as a lead compound for the development of novel anti-cancer agents.

In addition to its kinase inhibitory properties, recent research has also investigated the anti-inflammatory effects of 3-AMINO-2-CYANO-5-PHENYLTHIOPHENE. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study attributed this effect to the modulation of the NF-κB signaling pathway, further underscoring its multi-target pharmacological profile.

The synthetic accessibility of 3-AMINO-2-CYANO-5-PHENYLTHIOPHENE has also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces environmental impact. This advancement is particularly relevant for industrial applications, as it addresses previous challenges related to cost and scalability.

Looking ahead, the compound's unique structural features and demonstrated bioactivities position it as a promising candidate for further drug discovery efforts. Future research directions may include the exploration of its derivatives for enhanced selectivity and potency, as well as in vivo studies to validate its therapeutic efficacy. The growing body of evidence supporting its diverse pharmacological roles makes 3-AMINO-2-CYANO-5-PHENYLTHIOPHENE a compound of significant interest in the chemical biology and pharmaceutical communities.